Cas no 4667-99-6 (Chlorotriethoxysilane)

Chlorotriethoxysilane (CAS 994-30-9) is an organosilicon compound with the formula ClSi(OCH₂CH₃)₃. It serves as a versatile intermediate in organic and inorganic synthesis, particularly in the modification of surfaces and polymers. The compound features both hydrolyzable ethoxy groups and a reactive chlorine atom, enabling its use as a coupling agent or crosslinker in silane chemistry. Its ethoxy groups facilitate hydrolysis and condensation reactions, forming stable siloxane bonds with substrates such as glass, metals, or silica. Chlorotriethoxysilane is valued for its compatibility with sol-gel processes and its role in producing functionalized materials for coatings, adhesives, and composites. Proper handling under inert conditions is recommended due to its moisture sensitivity.

Chlorotriethoxysilane structure

Product Name:Chlorotriethoxysilane

CAS No:4667-99-6

MF:C₆H₁₅ClO₃Si

MW:198.720002412796

MDL:MFCD00015124

CID:329969

PubChem ID:354334041

Update Time:2025-05-28

Chlorotriethoxysilane Chemical and Physical Properties

Names and Identifiers

- Silane,chlorotriethoxy-
- Triethoxy Chlorosilane
- Chlorotriethoxysilane
- chloro(triethoxy)silane
- EINECS 225-112-9
- Silane,chlorotriethoxy
- Triethoxychlorosilane, tech-95
- triethoxysilyl chloride
- Monochlorotriethoxysilane
- Triethoxychlorosilane
- Silane, chlorotriethoxy-
- JEZFASCUIZYYEV-UHFFFAOYSA-N
- ClSi(OEt)3
- Chloro(triethoxy)silane #
- Chlorotriethoxysilane, 98%
- C3354
- SCHEMBL155200
- DTXSID3063548
- AKOS015915892
- 4667-99-6
- triethoxy-chloro-silane
- D89554
- FT-0693144
- NS00047988
- FS-6342
- MFCD00015124
- Silane, chlorotriethoxy
- DTXCID9040500
- CHLORO-TRIETHOXY SILANE
- MDL： MFCD00015124
- Inchi： 1S/C6H15ClO3Si/c1-4-8-11(7,9-5-2)10-6-3/h4-6H2,1-3H3
- InChI Key： JEZFASCUIZYYEV-UHFFFAOYSA-N
- SMILES： Cl[Si](OCC)(OCC)OCC

Computed Properties

Exact Mass: 198.04800
Monoisotopic Mass: 198.0478986g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 6
Complexity: 84.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 27.7

Experimental Properties

Color/Form: colorless liquid
Density: 1.012 g/mL at 25 °C(lit.)
Melting Point: -51 ºC
Boiling Point: 157°C(lit.)
Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
Refractive Index: n20/D 1.3900(lit.)
Solubility: Very slightly soluble (0.76 g/l) (25 º C),
PSA: 27.69000
LogP: 1.77030
Solubility: Not determined

Chlorotriethoxysilane Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H226-H290-H314
Warning Statement： P210-P233-P234-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P390-P403+P235-P405-P406-P501
Hazardous Material transportation number：UN 2986 8/PG 2
WGK Germany：3
Hazard Category Code： 10-34
Safety Instruction： S16; S26; S27; S36/37/39
Hazardous Material Identification：
HazardClass：8/3
PackingGroup：II
TSCA：Yes
Storage Condition：0-10°C
Risk Phrases：R10; R34

Chlorotriethoxysilane Customs Data

HS CODE：29319090

Chlorotriethoxysilane Pricemore >>

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